Cas no 16175-48-7 (3,4-Dihydro-2H-1,6-benzothiazocin-5(6H)-one)

• Product Name: 3,4-Dihydro-2H-1,6-benzothiazocin-5(6H)-one
• CAS No: 16175-48-7
• MF: C₁₀H₁₁NOS
• MW: 193.265441179276
• CID: 2780452
• Update Time: 2023-08-07

3,4-Dihydro-2H-1,6-benzothiazocin-5(6H)-one Chemical and Physical Properties

Names and Identifiers

• 3,4-Dihydro-2H-1,6-benzothiazocin-5(6H)-one

• Inchi： 1S/C10H11NOS/c12-10-6-3-7-13-9-5-2-1-4-8(9)11-10/h1-2,4-5H,3,6-7H2,(H,11,12)
• InChI Key： ZIDOPTYCTYZLNQ-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2NC(CCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 195
• XLogP3: 1.7
• Topological Polar Surface Area: 54.4